Cas no 1268524-69-1 (rac-tert-Butyl 2-(4-(4-Chlorophenyl)-2,3,9-trimethyl-6H-thieno3,2-f1,2,4triazolo4,3-a1,4diazepin-6-yl)acetate)

rac-tert-Butyl 2-(4-(4-Chlorophenyl)-2,3,9-trimethyl-6H-thieno3,2-f1,2,4triazolo4,3-a1,4diazepin-6-yl)acetate structure
1268524-69-1 structure
Product Name:rac-tert-Butyl 2-(4-(4-Chlorophenyl)-2,3,9-trimethyl-6H-thieno3,2-f1,2,4triazolo4,3-a1,4diazepin-6-yl)acetate
CAS No:1268524-69-1
MF:C23H25ClN4O2S
MW:456.988202810287
MDL:MFCD23726614
CID:2092878
PubChem ID:49871817
Update Time:2025-04-21

rac-tert-Butyl 2-(4-(4-Chlorophenyl)-2,3,9-trimethyl-6H-thieno3,2-f1,2,4triazolo4,3-a1,4diazepin-6-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-(4-(4-chlorophenyl)-2,3,9-trimethyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepin-6-yl)acetate
    • (+/-)-SGCBD01
    • N-(2′,5′-Dimethoxy[1,1′-biphenyl]-4-yl)-3-fluoro-4-pyridinecarboxamide
    • [(R,S)-4-(4-Chlorophenyl)-2,3,9-trimethyl-6H-1-thia-5,7,8,9a-tetraaza-cyclopenta[e]azulen-6-yl]-acetic acid tert-butyl ester
    • J-005443
    • MFCD23726614
    • SY350762
    • HMS3747M15
    • BDBM50210164
    • SY122523
    • MFCD22124456
    • JQ 1
    • CHEMBL2132936
    • Z3073964318
    • tert-butyl 2-[7-(4-chlorophenyl)-4,5,13-trimethyl-3-thia-1,8,11,12-tetraazatricyclo[8.3.0.0,2,6]trideca-2(6),4,7,10,12-pentaen-9-yl]acetate
    • HMS3653K05
    • DTXSID701107141
    • 6H-Thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine-6-acetic acid
    • LS-14994
    • (6S)-4-(4-Chlorophenyl)-2,3,9-trimethyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine-6-acetic acid 1,1-dimethylethyl ester
    • HMS3426G13
    • (S)-(+)-tert-Butyl 2-(4-(4-chlorophenyl)-2,3,9-trimethyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepin-6-yl)acetate
    • AKOS024464994
    • 6H-Thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine-6-acetic acid, 4-(4-chlorophenyl)-2,3,9-trimethyl-, 1,1-dimethylethyl ester
    • tert-Butyl 2-(4-(4-chlorophenyl)-2,3,9-trimethyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepin
    • TERT-BUTYL 2-[7-(4-CHLOROPHENYL)-4,5,13-TRIMETHYL-3-THIA-1,8,11,12-TETRAAZATRICYCLO[8.3.0.0(2),?]TRIDECA-2(6),4,7,10,12-PENTAEN-9-YL]ACETATE
    • Q27167242
    • YSZC372
    • F90240
    • NCGC00390390-03
    • (R)-6-(Boc-methyl)-4-(4-chlorophenyl)-2,3,9-trimethyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine
    • HMS3426E13
    • BCP07004
    • (S)-(+)-tert-Butyl 2-(4-(4-chlorophenyl)-2,3,9-trimethyl-6H-thieno(3,2-f)(1,2,4)triazolo(4,3-a)(1,4)diazepin-6-yl)acetate
    • CHEBI:95356
    • SB17022
    • NCGC00390390-01
    • rac-tert-Butyl 2-(4-(4-Chlorophenyl)-2,3,9-trimethyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepin-6-yl)acetate
    • SCHEMBL881473
    • Tert-butyl 2-[7-(4-chlorophenyl)-4,5,13-trimethyl-3-thia-1,8,11,12-tetrazatricyclo[8.3.0.02,6]trideca-2(6),4,7,10,12-pentaen-9-yl]acetate
    • JQ1 (R,S)
    • tert-Butyl 2-[4-(4-Chlorophenyl)-2,3,9-trimethyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepin-6-yl]acetate
    • EN300-24741173
    • (+/-)-JQ1
    • SB17021
    • (+/-)-JQ1, >=98% (HPLC)
    • rac-tert-Butyl 2-(4-(4-Chlorophenyl)-2,3,9-trimethyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diaz
    • LSM-6732
    • 1268524-69-1
    • BCP08238
    • (+/-)-SGCB D01;[(R,S)-4-(4-Chlorophenyl)-2,3,9-trimethyl-6H-1-thia-5,7,8,9a-tetraaza-cyclopenta[e]azulen-6-yl]-acetic acid tert-buty l ester
    • ( inverted exclamation markA)-JQ1
    • HY-137075
    • FJ74795
    • AC-37779
    • (+/-)-JQ 1
    • rac-tert-Butyl 2-(4-(4-Chlorophenyl)-2,3,9-trimethyl-6H-thieno3,2-f1,2,4triazolo4,3-a1,4diazepin-6-yl)acetate
    • MDL: MFCD23726614
    • Inchi: 1S/C23H25ClN4O2S/c1-12-13(2)31-22-19(12)20(15-7-9-16(24)10-8-15)25-17(11-18(29)30-23(4,5)6)21-27-26-14(3)28(21)22/h7-10,17H,11H2,1-6H3
    • InChI Key: DNVXATUJJDPFDM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1C2C(C)=C(C)SC=2N2C(C)=NN=C2C(CC(=O)OC(C)(C)C)N=1

Computed Properties

  • Exact Mass: 456.1386749g/mol
  • Monoisotopic Mass: 456.1386749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 706
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 97.6Ų

Experimental Properties

  • Solubility: DMSO: soluble2mg/mL, clear (warmed)

rac-tert-Butyl 2-(4-(4-Chlorophenyl)-2,3,9-trimethyl-6H-thieno3,2-f1,2,4triazolo4,3-a1,4diazepin-6-yl)acetate Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:2-8°C

rac-tert-Butyl 2-(4-(4-Chlorophenyl)-2,3,9-trimethyl-6H-thieno3,2-f1,2,4triazolo4,3-a1,4diazepin-6-yl)acetate Pricemore >>

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